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Compound of Interest

Compound Name: Bizine

Cat. No.: B8054949

Bicine, chemically known as N,N-Bis(2-hydroxyethyl)glycine, is a zwitterionic biological buffer
that has become an essential tool in life science research and pharmaceutical development. As
one of the "Good's buffers" developed in 1966, it is valued for its favorable characteristics,
including high water solubility, minimal permeability through biological membranes, and
stability. This guide provides an in-depth overview of Bicine buffer, its physicochemical
properties, preparation, and key applications.

Core Physicochemical Properties

Bicine is an amino acid derivative that functions as a buffering agent in a physiologically
relevant pH range.[1][2] Its structure, containing an amino group, a carboxyl group, and two
hydroxyl groups, makes it highly polar and suitable for a variety of aqueous systems.[2] The
key quantitative properties of Bicine are summarized in the table below.
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Property Value

IUPAC Name 2-[bis(2-hydroxyethyl)amino]acetic acid[3]

Synonyms N-,N-Bis(2-h¥droxyethyl)glycine,
Diethylolglycine[3]

Molecular Formula CeH13NO4[4][5]

Molecular Weight 163.17 g/mol [4][5]

pKa (20°C) 8.35[6][7]

pKa (25°C) 8.26[2][4][6]

Effective pH Range 7.6 — 9.0[2][4][8][o1[10][11]

Appearance White crystalline powder|[2]

CAS Number 150-25-4[3][5]

Buffer Preparation Protocol

The preparation of a Bicine buffer solution is a straightforward process. The following is a
generalized protocol for preparing a 0.1 M Bicine buffer solution. Adjustments to mass and
volume can be made to achieve the desired concentration and final volume.

Materials and Equipment:

 Bicine (High purity, M.W. 163.17 g/mol )

e High-purity, deionized water

e Sodium Hydroxide (NaOH) solution (e.g., 5 M or 10 M) for pH adjustment
e Analytical balance

e Volumetric flask

o Beaker
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e Magnetic stirrer and stir bar
o Calibrated pH meter
Experimental Protocol:

o Calculate the required mass of Bicine: To prepare 1 liter of a 0.1 M Bicine solution, weigh out
16.32 grams of Bicine powder using an analytical balance.[8]

» Dissolve the Bicine: Add the weighed Bicine powder to a beaker containing approximately
800 mL of deionized water. Place the beaker on a magnetic stirrer and stir until the powder is
completely dissolved.[12]

o Adjust the pH: While continuously stirring, slowly add the NaOH solution dropwise to the
Bicine solution. Monitor the pH using a calibrated pH meter. Continue adding NaOH until the
desired pH within the buffer's effective range (7.6-9.0) is reached.

» Final Volume Adjustment: Once the target pH is achieved, transfer the solution to a 1000 mL
volumetric flask. Add deionized water to bring the final volume to the 1-liter mark.[12]

o Storage: Store the prepared buffer solution at room temperature in a clearly labeled
container.
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Bicine Buffer Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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